Dichloroacetyl peroxide

• CAS No.: 10432-02-7
• Molecular Formula: C4H2Cl4O4
• Molecular Weight: 255.9 g/mol
• IUPAC Name: (2,2-dichloroacetyl) 2,2-dichloroethaneperoxoate
• InChI: InChI=1S/C4H2Cl4O4/c5-1(6)3(9)11-12-4(10)2(7)8/h1-2H
• InChI Key: LACJUMMFBDWVHD-UHFFFAOYSA-N
• Canonical SMILES: C(C(=O)OOC(=O)C(Cl)Cl)(Cl)Cl

Description

Dichloroacetyl peroxide is a useful research compound. Its molecular formula is C4H2Cl4O4 and its molecular weight is 255.9 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A beaker was loaded with 1.25 g of lithium hydroxide monohydrate (30 mmoles), 28 mL of water, 90 mL of Freon® 113, 3.07 mL of 30% aqueous hydrogen peroxide (30 mmoles), and finally 1.64 mL of dichloroacetyl chloride (17 mmoles) with ice bath cooling. An ultrasonic horn connected to a 40 Khz, 150 watt Dukane power source was immediately started up at 75% maximum power and lowered into the reaction mixture. After 15 seconds, the ultrasonic horn was turned off and the reaction mixture poured into a prechilled 250 mL Erlenmeyer flask sitting on dry ice. The reaction mixture was first allowed to freeze solid and then warmed with swirling. As soon as the Freon® 113 phase has thawed entirely to 90 mL of fluid, a 5.0 mL sample was drawn and found to take 4.5 mL of 0.1N sodium thiosulfate in iodometric titration (yield 48% based on starting dichloroacetyl chloride).